Cas no 917951-10-1 (Butanoic acid, 2,4-bis[(4-aminophenyl)amino]-)
917951-10-1 structure
Product Name:Butanoic acid, 2,4-bis[(4-aminophenyl)amino]-
CAS No:917951-10-1
MF:C16H20N4O2
MW:300.355603218079
CID:781451
PubChem ID:58794806
Update Time:2025-04-19
Butanoic acid, 2,4-bis[(4-aminophenyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 2,4-bis[(4-aminophenyl)amino]-
- 2,4-bis(4-aminoanilino)butanoic acid
- DTXSID50730148
- 917951-10-1
- SCHEMBL14089666
-
- Inchi: 1S/C16H20N4O2/c17-11-1-5-13(6-2-11)19-10-9-15(16(21)22)20-14-7-3-12(18)4-8-14/h1-8,15,19-20H,9-10,17-18H2,(H,21,22)
- InChI Key: BZXMWZSVZBFEHE-UHFFFAOYSA-N
- SMILES: OC(C(CCNC1C=CC(=CC=1)N)NC1C=CC(=CC=1)N)=O
Computed Properties
- Exact Mass: 300.15862589g/mol
- Monoisotopic Mass: 300.15862589g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 113Ų
Butanoic acid, 2,4-bis[(4-aminophenyl)amino]- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
917951-10-1 (Butanoic acid, 2,4-bis[(4-aminophenyl)amino]-) Related Products
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